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Compound of Interest

Compound Name: 1-tert-Butylpiperidin-4-amine

Cat. No.: B060871

An In-depth Technical Guide to 1-tert-
Butylpiperidin-4-amine

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-tert-Butylpiperidin-4-amine, catering to researchers, scientists, and
professionals in drug development. This document summarizes available data, outlines general
experimental approaches, and discusses the compound's characteristics based on existing
literature and predictive models.

Introduction

1-tert-Butylpiperidin-4-amine, with the CAS number 160357-95-9, is a substituted piperidine
derivative. The piperidine scaffold is a crucial component in many biologically active
compounds and approved drugs. The presence of a bulky tert-butyl group on the piperidine
nitrogen and an amino group at the 4-position makes this compound a potentially valuable
building block in medicinal chemistry for the synthesis of novel therapeutic agents.

Physicochemical Properties

Quantitative data for the physical and chemical properties of 1-tert-Butylpiperidin-4-amine
are limited. The following tables summarize the available information, including both predicted
and experimentally determined values where available.

Table 1: Physical Properties of 1-tert-Butylpiperidin-4-amine
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Property Value Source
Appearance Colorless to light yellow liquid Predicted[1]
Molecular Formula CoH20N2 [2]
Molecular Weight 156.27 g/mol [2]

Boiling Point 186.2 + 8.0 °C Predicted[1]
Density 0.912 + 0.06 g/cm3 Predicted[1]
Melting Point Not available

Solubility Not available

Table 2: Chemical Properties of 1-tert-Butylpiperidin-4-amine

Property Value Source
IUPAC Name 1-(tert-butyl)piperidin-4-amine

CAS Number 160357-95-9 [2]

pKa 10.54 + 0.20 Predicted[1]
LogP Not available

- Stable under normal
Stability General knowledge
temperatures and pressures.

Store at 2-8°C, protected from

Storage ]
light.[1]

Experimental Protocols

Detailed, experimentally validated protocols for the synthesis and purification of 1-tert-
Butylpiperidin-4-amine are not readily available in the public domain. However, a general
synthetic approach can be inferred from patents detailing the synthesis of related N-substituted
4-aminopiperidines.
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General Synthetic Approach: Reductive Amination

A common method for the synthesis of N-alkylated piperidines is through reductive amination.
This process would likely involve the reaction of a suitable piperidine precursor with a tert-butyl

containing reagent.
Reaction Scheme:

A plausible synthetic route would be the reductive amination of 4-aminopiperidine with a source
of the tert-butyl group, such as tert-butyl bromide, in the presence of a reducing agent and a

base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1-tert-Butylpiperidin-4-amine physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060871#1-tert-butylpiperidin-4-amine-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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